Cas no 757202-08-7 (Eupalinilide B)

Eupalinilide B is a bioactive sesquiterpene lactone isolated from Eupatorium lindleyanum, exhibiting notable pharmacological properties. Its distinct structure, featuring an α-methylene-γ-lactone moiety, contributes to its potent anti-inflammatory and anticancer activities. Research indicates that Eupalinilide B modulates key signaling pathways, including NF-κB and MAPK, making it a promising candidate for mechanistic studies in inflammation and oncology. Its selective cytotoxicity toward tumor cells, coupled with low toxicity in normal cells, underscores its potential as a lead compound for therapeutic development. The compound's stability and well-characterized mechanism of action further enhance its utility in preclinical research.
Eupalinilide B structure
Eupalinilide B structure
Product Name:Eupalinilide B
CAS No:757202-08-7
MF:C20H24O6
MW:360.400966644287
CID:1124013
Update Time:2025-11-02

Eupalinilide B Chemical and Physical Properties

Names and Identifiers

    • Eupalinilide B
    • [(3Ar,4S,6aR,9R,9aS,9bS)-9-hydroxy-9-methyl-3,6-dimethylidene-2-oxo-3a,4,5,6a,9a,9b-hexahydroazuleno
    • Inchi: 1S/C20H24O6/c1-10(6-8-21)18(22)25-14-9-11(2)13-5-7-20(4,24)16(13)17-15(14)12(3)19(23)26-17/h5-7,13-17,21,24H,2-3,8-9H2,1,4H3/b10-6+/t13-,14+,15+,16-,17-,20+/m0/s1
    • InChI Key: HCGYMFPNEDDKQY-LSOVPSQHSA-N
    • SMILES: O1C(C(=C)[C@@H]2[C@@H](CC(=C)[C@@H]3C=C[C@](C)([C@@H]3[C@@H]12)O)OC(/C(=C/CO)/C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 733
  • Topological Polar Surface Area: 93.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr)

Eupalinilide B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-N6955-1mg
Eupalinilide B
757202-08-7
1mg
¥1900 2022-08-31
MedChemExpress
HY-N6955-5mg
Eupalinilide B
757202-08-7
5mg
¥5710 2022-08-31
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1628-1 mg
Eupalinilide B
757202-08-7
1mg
¥1815.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E10010-10mg
Eupalinilide B
757202-08-7 ,HPLC≥96%
10mg
¥1768.0 2023-09-08
ChemScence
CS-0027799-1mg
Eupalinilide B
757202-08-7
1mg
$190.0 2022-04-26
ChemScence
CS-0027799-5mg
Eupalinilide B
757202-08-7
5mg
$571.0 2022-04-26
Biosynth
HFB20208-1 mg
Eupalinilide B
757202-08-7
1mg
$92.40 2023-01-04
Biosynth
HFB20208-5 mg
Eupalinilide B
757202-08-7
5mg
$300.30 2023-01-04
Biosynth
HFB20208-10 mg
Eupalinilide B
757202-08-7
10mg
$480.50 2023-01-04
Biosynth
HFB20208-25 mg
Eupalinilide B
757202-08-7
25mg
$901.00 2023-01-04

Additional information on Eupalinilide B

Eupalinilide B (CAS No. 757202-08-7): A Comprehensive Overview of Its Properties and Applications

Eupalinilide B (CAS No. 757202-08-7) is a bioactive natural compound that has garnered significant attention in recent years due to its potential therapeutic applications. This sesquiterpene lactone, derived from the Eupatorium lindleyanum plant, exhibits a range of pharmacological properties, making it a subject of interest for researchers in the fields of medicine, biochemistry, and pharmacology.

The molecular structure of Eupalinilide B features a unique lactone ring, which is responsible for its biological activity. Studies have shown that this compound possesses anti-inflammatory, anti-tumor, and immunomodulatory effects, positioning it as a promising candidate for drug development. Its mechanism of action involves the modulation of key signaling pathways, such as NF-κB and MAPK, which are critical in regulating cellular responses to stress and inflammation.

In the context of current health and wellness trends, Eupalinilide B aligns with the growing demand for natural compounds with minimal side effects. As consumers increasingly seek alternatives to synthetic drugs, the exploration of plant-derived bioactive molecules like Eupalinilide B has become a hot topic. Researchers are particularly interested in its potential role in managing chronic inflammatory conditions, such as arthritis and autoimmune diseases, which affect millions worldwide.

Another area of interest is the anti-cancer properties of Eupalinilide B. Preliminary studies suggest that it may inhibit the proliferation of certain cancer cell lines, including those associated with breast and lung cancers. This has led to increased funding for research into its efficacy and safety profiles, with the hope of developing novel chemotherapeutic agents.

The pharmacokinetics of Eupalinilide B is also under investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for determining its therapeutic potential. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have facilitated more accurate measurements of its bioavailability and stability.

From a market perspective, the demand for Eupalinilide B is expected to rise as more studies validate its benefits. Pharmaceutical companies and nutraceutical manufacturers are exploring ways to incorporate this compound into their product lines. Additionally, the rise of personalized medicine and precision healthcare has further fueled interest in Eupalinilide B, as it may offer tailored solutions for patients with specific genetic profiles.

In conclusion, Eupalinilide B (CAS No. 757202-08-7) represents a fascinating area of research with broad implications for health and medicine. Its diverse pharmacological effects, combined with its natural origin, make it a compelling subject for further study. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk